Cas no 120855-12-1 (5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole
• CAS No: 120855-12-1
• MF: C₆H₆N₄S
• MW: 166.203638553619
• MDL: MFCD04969960
• CID: 1211627
• PubChem ID: 1419114
• Update Time: 2025-06-18

5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(2-thienylmethyl)-
• 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole
• 5-(2-THIENYLMETHYL)-2H-1,2,3,4-TETRAAZOLE
• 5-(THIOPHEN-2-YLMETHYL)-1H-1,2,3,4-TETRAZOLE
• STK312558
• BBL038789
• 5-(thiophen-2-ylmethyl)-2H-tetrazole
• AKOS000261694
• AKOS000310233
• EN300-229689
• Z1000619
• 120855-12-1
• 2h-tetrazole, 5-(2-thienylmethyl)-
• 5-Thiophen-2-ylmethyl-2H-tetrazole
• 5-[(thiophen-2-yl)methyl]-2H-1,2,3,4-tetrazole
• 5-thiophen-2-ylmethyl-1H-tetrazole
• SCHEMBL4168658
• CS-0240688
• 2H-Tetrazole, 5-(thiophen-2-yl)methyl-
• 5-(thien-2-ylmethyl)-2H-tetraazole

• MDL： MFCD04969960
• Inchi： 1S/C6H6N4S/c1-2-5(11-3-1)4-6-7-9-10-8-6/h1-3H,4H2,(H,7,8,9,10)
• InChI Key： BFCXMQOUSDALQE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1N=NNN=1

Computed Properties

• Exact Mass: 166.03131738g/mol
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.7Ų

Additional information on 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole

Introduction to 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole (CAS No: 120855-12-1)

5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound combines a thiophene ring with a tetrazole moiety, making it a versatile scaffold for drug discovery and development. With the CAS number 120855-12-1, it has been extensively studied for its potential applications in medicinal chemistry and synthetic organic chemistry.

The structural motif of 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole positions it as a promising candidate for designing novel bioactive molecules. The presence of both the thiophene and tetrazole rings imparts distinct electronic and steric properties, which can be exploited to modulate biological activity. Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how these structural features influence interactions with biological targets.

In recent years, there has been growing interest in tetrazole derivatives due to their broad spectrum of biological activities. 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole has been investigated for its potential as an intermediate in the synthesis of pharmacologically active compounds. Its incorporation into drug-like molecules has shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

One of the most compelling aspects of 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole is its role as a building block in medicinal chemistry. The thiophene ring is known for its ability to enhance binding affinity and selectivity when incorporated into drug candidates. Meanwhile, the tetrazole ring contributes to metabolic stability and bioavailability. These characteristics make it an attractive component for the design of next-generation therapeutics.

Recent studies have highlighted the synthetic utility of 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole in constructing complex molecular architectures. Researchers have leveraged its reactivity to develop novel synthetic pathways that facilitate the preparation of structurally diverse derivatives. These efforts have led to the discovery of several lead compounds with significant pharmacological potential.

The pharmaceutical industry has taken note of the versatility of 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole, leading to increased investment in its exploration and commercialization. Several academic institutions and biotechnology companies are actively engaged in synthesizing and screening derivatives of this compound for therapeutic applications. The demand for high-quality intermediates like this has driven innovation in synthetic methodologies and process optimization.

The chemical properties of 5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole also make it a valuable tool in research settings. Its stability under various reaction conditions allows for its use in multi-step syntheses without significant degradation. Additionally, its well-documented spectroscopic properties facilitate easy characterization using techniques such as NMR spectroscopy and mass spectrometry.

In conclusion,5-(thiophen-2-yl)methyl-2H-1,2,3,4-tetrazole (CAS No: 120855-12-1) represents a fascinating compound with immense potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it a cornerstone in the synthesis of novel bioactive molecules. As research continues to uncover new applications for this compound,5-(thiophenyl)methyltetrazole derivatives are poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.